Cas no 97209-04-6 (Benzoic acid, 3-chloro-5-ethoxy-)

• Product Name: Benzoic acid, 3-chloro-5-ethoxy-
• CAS No: 97209-04-6
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD31923047
• CID: 4365625
• PubChem ID: 86128055
• Update Time: 2025-06-08

Benzoic acid, 3-chloro-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-5-ethoxy-
• 97209-04-6
• A1-24816
• AKOS040803656
• 3-chloro-5-ethoxybenzoic acid
• CS-0458422

• MDL： MFCD31923047
• Inchi： 1S/C9H9ClO3/c1-2-13-8-4-6(9(11)12)3-7(10)5-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： AQOLXXMXMJXXOD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC)=CC(Cl)=C1

Computed Properties

• Exact Mass: 200.0240218Da
• Monoisotopic Mass: 200.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzoic acid, 3-chloro-5-ethoxy-

Comprehensive Analysis of Benzoic acid, 3-chloro-5-ethoxy- (CAS No. 97209-04-6): Properties, Applications, and Industry Trends

Benzoic acid, 3-chloro-5-ethoxy- (CAS No. 97209-04-6) is a specialized organic compound belonging to the class of substituted benzoic acids. This chemically modified derivative of benzoic acid features a chloro group at the 3-position and an ethoxy group at the 5-position on the aromatic ring, imparting unique physicochemical properties that make it valuable in various industrial applications. The compound's molecular formula is C₉H₉ClO₃, with a molecular weight of 200.62 g/mol, and it typically appears as a white to off-white crystalline powder under standard conditions.

In recent years, 3-chloro-5-ethoxybenzoic acid has gained attention in pharmaceutical intermediates and specialty chemical synthesis. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing novel anti-inflammatory and antimicrobial agents. The compound's electron-withdrawing chloro group and electron-donating ethoxy group create an interesting electronic profile that influences its reactivity in organic transformations. This dual substitution pattern makes it a versatile intermediate for cross-coupling reactions and regioselective functionalization.

The synthesis of Benzoic acid, 3-chloro-5-ethoxy- typically involves multi-step organic reactions starting from appropriate benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, with researchers exploring catalytic methods to improve yield and reduce waste. Recent patents have disclosed innovative preparation methods that address common challenges in the purification process and scale-up production of this compound. These advancements align with the growing industry demand for sustainable chemical manufacturing practices.

From an analytical perspective, 97209-04-6 can be characterized using standard techniques including HPLC, GC-MS, and NMR spectroscopy. The compound shows characteristic peaks in infrared spectroscopy corresponding to the carboxylic acid group (around 1700 cm^-1) and aromatic C-Cl stretching vibrations. Its solubility profile reveals moderate solubility in polar organic solvents like ethanol and acetone, but limited solubility in water, which is an important consideration for formulation scientists working with this material.

Current market trends indicate growing interest in functionalized benzoic acid derivatives like 3-chloro-5-ethoxybenzoic acid for advanced material applications. In the polymer industry, this compound serves as a monomer or additive to modify material properties. Its incorporation into polymer chains can influence thermal stability and mechanical strength, making it relevant for developing high-performance materials. Additionally, the compound's potential in liquid crystal formulations and organic electronic materials is being actively investigated by materials scientists.

Quality control standards for CAS 97209-04-6 typically require ≥98% purity for most industrial applications, with strict limits on residual solvents and heavy metals. Regulatory compliance is crucial, and manufacturers must provide comprehensive certificates of analysis documenting parameters such as melting point range (usually 145-150°C), loss on drying, and assay purity. The compound's stability under various storage conditions has been studied, with recommendations to store in airtight containers protected from light and moisture to maintain long-term stability.

Emerging research directions for Benzoic acid, 3-chloro-5-ethoxy- include exploring its biological activity profile. Preliminary studies suggest potential structure-activity relationships worth investigating further, particularly in comparison to other halogenated benzoic acid derivatives. The scientific community is also examining its behavior in environmental degradation processes and ecotoxicological impact, responding to increased regulatory focus on chemical sustainability. These studies contribute valuable data for life cycle assessment models of specialty chemicals.

From a commercial perspective, 3-chloro-5-ethoxy benzoic acid remains a niche product with specialized suppliers catering to research institutions and industrial customers. Pricing trends reflect the compound's manufacturing complexity and market demand fluctuations. Recent supply chain challenges have highlighted the importance of alternative sourcing strategies for such specialty chemicals. Digital platforms now facilitate easier access to technical data and supplier verification for this compound, addressing common purchaser concerns about material authenticity and batch-to-batch consistency.

Future prospects for CAS 97209-04-6 appear promising as new applications continue to emerge. The compound's unique structural features position it as a candidate for developing next-generation materials and bioactive molecules. Ongoing research into crystal engineering applications may unlock additional value from this versatile chemical building block. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.